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Compound of Interest

Compound Name: 4-Formyltetrahydropyran

Cat. No.: B1277957

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical reagents are fundamental to ensuring laboratory safety and
environmental stewardship. This guide provides a comprehensive, step-by-step procedure for
the safe disposal of 4-Formyltetrahydropyran, a combustible liquid that requires careful
handling as hazardous waste. Adherence to these protocols is essential for maintaining a safe
and compliant laboratory environment.

Immediate Safety and Handling Protocols

Before commencing any disposal procedures, it is imperative to follow standard safety
protocols for handling hazardous chemicals. The use of appropriate Personal Protective
Equipment (PPE) is mandatory.
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Precautionary Measure

Specification

Rationale

Personal Protective Equipment
(PPE)

Wear protective gloves,
clothing, and eye/face

protection.

To prevent skin and eye

contact with the chemical.[1][2]

Ventilation

Handle only in a well-ventilated
area, preferably within a

chemical fume hood.[2]

To minimize the inhalation of

potentially harmful vapors.[2]

Ignition Sources

Keep away from heat, sparks,
open flames, and hot surfaces.
Use non-sparking tools.[1][2]

The compound is a
combustible liquid, and its
vapors could form explosive

mixtures with air.[3]

Static Discharge

Take precautionary measures
against static discharge.
Ground and bond containers

and receiving equipment.[1][2]

To prevent the ignition of

flammable vapors.[2]

Storage

Store in a cool, well-ventilated
place. Keep the container
tightly closed.[1][2]

To prevent the release of
vapors and maintain chemical
stability.[2]

Step-by-Step Disposal Protocol

The disposal of 4-Formyltetrahydropyran must be conducted in strict accordance with local,

state, and federal regulations.[4][5] This compound is classified as hazardous waste and must

not be disposed of in common garbage or poured down the drain.[2][6]

Waste Identification and Segregation

» Labeling: Clearly label a dedicated waste container with "Hazardous Waste" and the full

chemical name, "4-Formyltetrahydropyran.”[7]

e Segregation: This compound may be a non-halogenated solvent waste. Do not mix it with

other waste streams, particularly incompatible materials like strong oxidizing agents or

strong bases, unless explicitly permitted by your institution's Environmental Health and
Safety (EHS) department.[1][7]
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Containerization

o Container Choice: Use a chemically compatible container, such as a high-density
polyethylene (HDPE) bottle, that is in good condition and has a secure, tight-fitting lid.[7]

 Fill Level: Do not fill the waste container beyond 90% of its capacity to allow for vapor
expansion.[2]

o Closure: Keep the container sealed at all times, except when adding waste.[7]

Storage of Chemical Waste

» Location: Store the sealed waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory, at or near the point of waste generation.[7]

o Conditions: The storage area must be cool, dry, and well-ventilated, away from any sources
of ignition.[1][2][7]

Arranging for Disposal

o Contact Professionals: Disposal must be handled by a licensed hazardous waste disposal
company.[6] Contact your institution's EHS department or approved waste management
provider to schedule a pickup.[2]

e Provide Information: Furnish the waste disposal company with the Safety Data Sheet (SDS)
for 4-Formyltetrahydropyran to ensure they have accurate information on the chemical's
composition and hazards.[2]

Documentation

» Record Keeping: Maintain a detailed log of the amount of waste generated and the dates it
was added to the container. This is crucial for regulatory compliance and tracking.[2]
Hazardous waste is tracked from "cradle-to-grave."[5]

Quantitative Data and Hazard Profile

The following table summarizes key safety and hazard information for 4-
Formyltetrahydropyran.
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Property Value References
CAS Number 50675-18-8 [31[8][9]
Molecular Formula CeH1002 [31[81[9]
Molecular Weight 114.14 g/mol [31[8]
Appearance Colorless to light yellow liquid [11[3]
Flash Point 56 °C /132.8 °F [1]
H227 (Combustible liquid),
GHS Hazard Statements H319 (Causes serious eye [31[8][10]
irritation)
. P264, P280,
GHS Precautionary
P305+P351+P338, [3][8][10]

Statements

P337+P313, P501

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal procedure for 4-

Formyltetrahydropyran.
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Step 1: Waste Identification
- Label container 'Hazardous Waste'
- Segregate from incompatible materials

'

Step 2: Containerization
- Use compatible, sealed container
- Do not overfill (max 90%)

l

Step 3: Secure Storage

- Store in designated Satellite
Accumulation Area (SAA)

- Keep cool, dry, and ventilated

l

Step 4: Arrange Disposal
- Contact licensed waste contractor
- Provide Safety Data Sheet (SDS)

l

Step 5: Documentation
- Maintain disposal log
- Track waste generation dates and amounts

Proper & Compliant Disposal

Figure 1. 4-Formyltetrahydropyran Disposal Workflow

Click to download full resolution via product page

Figure 1. Disposal workflow for 4-Formyltetrahydropyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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